Cas no 59108-90-6 (1H-Indole-3-carbothioic Acid Amide)

1H-Indole-3-carbothioic Acid Amide is a heterocyclic organic compound featuring an indole core functionalized with a carbothioamide group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thioamide moiety enhances binding affinity in biological systems, facilitating applications in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions and compatibility with further derivatization offer versatility in synthetic routes. Its well-defined physicochemical properties ensure reproducibility in research and industrial processes. Careful handling is advised due to potential sensitivity to oxidation and moisture.
1H-Indole-3-carbothioic Acid Amide structure
59108-90-6 structure
Product Name:1H-Indole-3-carbothioic Acid Amide
CAS No:59108-90-6
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD01993552
CID:949670
PubChem ID:12276962
Update Time:2025-05-27

1H-Indole-3-carbothioic Acid Amide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carbothioamide
    • 1h-indole-3-carbothioic acid amide
    • Indole-3-thio Carboxamide
    • 3-indolethiocarboxamide
    • 3-Indolylcarbonsaeurethioamid
    • Indol-3-thiocarbonsaeure-amid
    • indole-3-carbothioamide
    • indole-3-carbothioic acid amide
    • indole-3-thioamide
    • INDOLE-3-THIOCARBOXAMIDE
    • DTXSID70483725
    • CS-0068275
    • MFCD01993552
    • SCHEMBL16781064
    • Indole-3-thiocarboxamide, 97%, AldrichCPR
    • AB10607
    • 59108-90-6
    • A869278
    • DB-072574
    • G86789
    • 1H-Indole-3-carbothioic Acid Amide
    • MDL： MFCD01993552
    • Inchi： 1S/C9H8N2S/c10-9(12)7-5-11-8-4-2-1-3-6(7)8/h1-5,11H,(H2,10,12)
    • InChI Key： PPWNZMJWESSLGE-UHFFFAOYSA-N
    • SMILES： S=C(C1=CNC2C=CC=CC=21)N

Computed Properties

  • Exact Mass: 176.04100
  • Monoisotopic Mass: 176.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • PSA: 73.90000
  • LogP: 2.50240

1H-Indole-3-carbothioic Acid Amide Security Information

  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn

1H-Indole-3-carbothioic Acid Amide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-3-carbothioic Acid Amide Pricemore >>

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Chemenu
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1H-Indole-3-carbothioic Acid Amide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:59108-90-6)1H-Indole-3-carbothioic Acid Amide
Order Number:A869278
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:16
Price ($):1292.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:59108-90-6)1H-Indole-3-carbothioic Acid Amide
A869278
Purity:99%
Quantity:5g
Price ($):1292.0
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